
Application Notes and Protocols: Drug
Discrimination Studies with SKF-82958

Hydrobromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SKF-82958 hydrobromide

Cat. No.: B1668789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SKF-82958 hydrobromide is a potent and selective full agonist for the dopamine D1-like

receptor family. Drug discrimination studies are a cornerstone of in vivo pharmacology,

providing critical insights into the subjective effects of centrally acting drugs. In these studies,

animals are trained to recognize the interoceptive cues associated with a specific drug and to

signal its presence through a learned behavioral response. This document provides detailed

application notes and protocols for conducting drug discrimination studies using SKF-82958 as

a training drug, enabling researchers to characterize the in vivo pharmacological profile of

novel compounds and their potential interactions with the dopamine D1 receptor system. The

discriminative stimulus effects of SKF-82958 are primarily mediated by the dopamine D1

receptor, as they can be blocked by D1 receptor antagonists but not by D2 receptor

antagonists.[1]
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Parameter Value Animal Model Reference

Training Dose 0.03 mg/kg Rat [1]

Effect at Training

Dose
Full Substitution Rat [1]

ED50 for

Discriminative

Stimulus Effects

Not explicitly stated,

but full substitution at

0.03 mg/kg

Rat [1]

Table 2: Substitution for the SKF-82958 Discriminative
Stimulus

Compound Class
Dose Range
Tested

Outcome
Animal
Model

Reference

SKF-81297
High-efficacy

D1 agonist
Not specified

Full

Substitution
Rat [1]

SKF-38393
Low-efficacy

D1 agonist
Not specified

Partial

Substitution
Rat [1]

Quinpirole D2 agonist Not specified
No

Substitution
Rat [1]

Cocaine

Indirect

dopamine

agonist

Not specified
No Full

Substitution
Rat [1]

Table 3: Antagonism of the SKF-82958 Discriminative
Stimulus
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Antagonist Class
Pretreatme
nt Dose

Effect on
SKF-82958
Cue

Animal
Model

Reference

SCH-39166
D1/D5

antagonist
0.01 mg/kg

Attenuated

discriminative

stimulus

effects

Rat [1]

Raclopride D2 antagonist 0.03 mg/kg No effect Rat [1]

Experimental Protocols
Protocol 1: Two-Lever Drug Discrimination in Rats
This protocol details the procedure for establishing SKF-82958 as a discriminative stimulus in

rats.

1. Animals:

Male Sprague-Dawley rats, weighing 250-300g at the start of the experiment.

Housing in a temperature- and humidity-controlled vivarium with a 12-hour light/dark cycle.

Food is restricted to maintain approximately 85% of their free-feeding body weight to

motivate responding for food reinforcement. Water is available ad libitum in the home cage.

2. Apparatus:

Standard two-lever operant conditioning chambers.[2]

Each chamber is equipped with two response levers, a food pellet dispenser that delivers 45-

mg sucrose pellets into a recessed cup, and a stimulus light above each lever.[2]

The chamber is housed within a sound-attenuating, ventilated enclosure.

3. Procedure:

Phase 1: Initial Lever Press Training (Shaping):
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Magazine Training: Rats are first habituated to the operant chamber and trained to retrieve

food pellets from the dispenser. Pellets are delivered non-contingently until the rat reliably

approaches the food cup upon hearing the dispenser mechanism.

Lever Press Acquisition: Rats are then trained to press a single lever for food

reinforcement. This is typically achieved through successive approximations, where

reinforcement is initially provided for approaching the lever, then for touching it, and finally

for pressing it. This is repeated for the second lever.

Phase 2: Discrimination Training:

Rats are trained to discriminate between an intraperitoneal (i.p.) injection of SKF-82958
hydrobromide (0.03 mg/kg) and a vehicle injection (e.g., saline).

A fixed-ratio (FR) schedule of reinforcement is used, starting with an FR1 (one press for

one pellet) and gradually increasing to a terminal schedule of FR20 (20 presses for one

pellet).

On days when SKF-82958 is administered, responses on one lever (the "drug lever") are

reinforced, while responses on the other lever (the "vehicle lever") have no consequence.

On days when the vehicle is administered, responses on the vehicle lever are reinforced,

and drug-lever responses are not.

The assignment of the drug lever (left or right) is counterbalanced across rats.

Training sessions are typically conducted daily, five days a week. The drug and vehicle are

administered in a double-alternation sequence (e.g., Drug, Drug, Vehicle, Vehicle) initially,

which can be changed to a single-alternation or random sequence as training progresses.

Training continues until the rats meet the discrimination criterion: for two consecutive

weeks, on the first FR of the session, at least 80% of the responses are on the correct

lever for both drug and vehicle sessions.

Phase 3: Substitution Testing:
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Once the discrimination is established, test sessions are introduced, typically once or

twice a week.

During a test session, various doses of a test compound are administered i.p. prior to the

session.

Both levers are active, and the first completion of the FR on either lever results in

reinforcement. Subsequent responding is not reinforced for the remainder of the session

to assess the drug's stimulus properties without further influencing learning.

The primary dependent measures are the percentage of responses on the drug-correct

lever and the overall response rate.

Full substitution is generally defined as ≥80% of responses on the drug lever. Partial

substitution is between 20% and 80%, and no substitution is <20%.

Phase 4: Antagonism Testing:

To determine the receptor mechanism of the discriminative stimulus, antagonist drugs are

administered prior to the administration of the training dose of SKF-82958.

The dose of the antagonist is typically one that does not produce discriminative stimulus

effects or significantly suppress response rates on its own.

A shift to the right in the SKF-82958 dose-response curve or a significant reduction in

drug-lever responding at the training dose indicates antagonism.
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Caption: Dopamine D1 receptor signaling cascade initiated by SKF-82958.

Experimental Workflow for Drug Discrimination
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Caption: Workflow for SKF-82958 drug discrimination studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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